N-[1-(3,4-dimethylphenyl)ethyl]-4-(1-pyrrolidinylmethyl)benzamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-4-(pyrrolidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C22H28N2O/c1-16-6-9-21(14-17(16)2)18(3)23-22(25)20-10-7-19(8-11-20)15-24-12-4-5-13-24/h6-11,14,18H,4-5,12-13,15H2,1-3H3,(H,23,25)
• InChI Key: GHUNDMFORQYXGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)C2=CC=C(C=C2)CN3CCCC3)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

N-[1-(3,4-dimethylphenyl)ethyl]-4-(1-pyrrolidinylmethyl)benzamide, commonly known as DMPEB, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMPEB belongs to the class of benzamide compounds and has been studied for its pharmacological properties, including its mechanism of action and biochemical and physiological effects.

Mechanism of Action

DMPEB exerts its pharmacological effects by binding to and modulating the activity of various ion channels and receptors in the body. Specifically, DMPEB has been shown to interact with the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, protein synthesis, and cell survival. DMPEB also interacts with the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and inflammation.
Biochemical and Physiological Effects
DMPEB has been found to have various biochemical and physiological effects in the body. Studies have shown that DMPEB can increase the release of certain neurotransmitters, including dopamine and serotonin, which are involved in mood regulation and reward processing. DMPEB has also been found to modulate the activity of certain ion channels and receptors, leading to changes in calcium signaling and protein synthesis.

Advantages and Limitations for Lab Experiments

DMPEB has several advantages for lab experiments, including its stability, solubility, and specificity for certain ion channels and receptors. However, DMPEB also has some limitations, including its potential toxicity and the need for further studies to fully understand its pharmacological effects.

Future Directions

There are several future directions for research on DMPEB, including its potential therapeutic applications in other diseases, such as Alzheimer's disease and depression. Future studies could also investigate the optimal dosage and administration of DMPEB, as well as its potential side effects and toxicity. Additionally, further research could explore the potential of DMPEB as a tool for studying the sigma-1 receptor and other ion channels and receptors in the body.

Synthesis Methods

DMPEB can be synthesized through a multi-step process involving the reaction of 3,4-dimethylphenethylamine with 4-(chloromethyl)benzoic acid, followed by the reaction of the resulting intermediate with pyrrolidine and then with benzoyl chloride. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

DMPEB has been studied for its potential therapeutic applications in various diseases, including cancer, neuropathic pain, and addiction. Studies have shown that DMPEB can inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. DMPEB has also been found to alleviate neuropathic pain by modulating the activity of certain ion channels and receptors. Furthermore, DMPEB has shown promise in reducing drug addiction by blocking the rewarding effects of drugs of abuse.